4-methyl-2-oxo-3-phenyl-2H-chromen-6-yl 4-fluorobenzenesulfonate

• IUPAC Name: (4-methyl-2-oxo-3-phenylchromen-6-yl) 4-fluorobenzenesulfonate
• InChI: InChI=1S/C22H15FO5S/c1-14-19-13-17(28-29(25,26)18-10-7-16(23)8-11-18)9-12-20(19)27-22(24)21(14)15-5-3-2-4-6-15/h2-13H,1H3
• InChI Key: AANLZCRAGVNTTF-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=O)OC2=C1C=C(C=C2)OS(=O)(=O)C3=CC=C(C=C3)F)C4=CC=CC=C4
• Molecular Formula: C22H15FO5S
• Molecular Weight: 410.4 g/mol
• CAS No.: 869341-55-9

Description

The compound “4-methyl-2-oxo-3-phenyl-2H-chromen-6-yl 4-fluorobenzenesulfonate” belongs to the class of 2H/4H-chromene. Chromenes are an important class of heterocyclic compounds with versatile biological profiles, a simple structure, and mild adverse effects. They have numerous exciting biological activities, such as anticancer, anticonvulsant, antimicrobial, anticholinesterase, antituberculosis, and antidiabetic activities.

Scientific Research Applications

Cyclooxygenase Inhibition and Cancer Treatment

• A study investigated the use of 4-(4-cycloalkyl/aryl-oxazol-5-yl)benzenesulfonamide derivatives as selective inhibitors for cyclooxygenase-2 (COX-2). They found that introducing a fluorine atom increased COX-2 potency and selectivity. This research led to the development of a potent and orally active COX-2 inhibitor, JTE-522, for treating rheumatoid arthritis, osteoarthritis, and acute pain (Hashimoto et al., 2002).

Antimicrobial and Antiproliferative Agents

• Synthesis and evaluation of sulfonamide derivatives, including those similar to the given compound, have shown potential as antimicrobial and antiproliferative agents. A study designed and synthesized various N-ethyl-N-methylbenzenesulfonamide derivatives, testing their effectiveness against microbial infections and cell proliferation (Abd El-Gilil, 2019).

Molecular Docking and Drug Development

• The compound 3,4-dimethoxy-N-[(2,2-dimethyl-2H-chromen-6-yl)methyl]-N-phenylbenzenesulfonamide and its analogs have been investigated for their potential as anti-cancer agents. One study focused on structure-activity relationships to optimize pharmacological properties for cancer treatment (Mun et al., 2012).

Fluorescent Probes in Biological Research

• A fluorescent probe developed for selective detection of glutathione and cysteine in living cells was synthesized using a similar compound. This probe has high selectivity and reliability for these substances in biological samples, showcasing its utility in cellular and molecular biology research (Wei et al., 2013).

Liquid Crystal Technology

• In the field of liquid crystal technology, compounds like 4'-alkyl-4-alkoxy-3-fluorobiphenyls have been synthesized and used to create mixtures with broad temperature ranges for applications in smart windows and memory displays. This research demonstrates the potential of such fluorinated compounds in advanced display technology (Dabrowski et al., 2017).